N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-4-ethoxybenzamide

• IUPAC Name: N-[2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-4-ethoxybenzamide
• InChI: InChI=1S/C23H26N2O4S/c1-5-29-18-9-6-16(7-10-18)22(26)24-13-12-21-15(2)25-23(30-21)17-8-11-19(27-3)20(14-17)28-4/h6-11,14H,5,12-13H2,1-4H3,(H,24,26)
• InChI Key: RZZSSSXSEJOBMI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCC2=C(N=C(S2)C3=CC(=C(C=C3)OC)OC)C
• Molecular Formula: C23H26N2O4S
• Molecular Weight: 426.5 g/mol
• CAS No.: 893997-19-8

Description

N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-4-ethoxybenzamide is a useful research compound. Its molecular formula is C23H26N2O4S and its molecular weight is 426.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Development

• The compound's relevance in synthesis and chemical development is highlighted in a study on a related chemical entity designed for treating disorders like hyperproliferative and inflammatory conditions and cancer. This research describes a six-step process starting with commercially available compounds, emphasizing the significance of such chemical entities in developing medical treatments (Kucerovy et al., 1997).

Potential in Anti-Ulcer Applications

• Research on derivatives of 2-(3,4-dimethoxyphenyl)ethylamine, which are structurally similar to N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-4-ethoxybenzamide, indicates significant potential in preventing gastric ulceration. This suggests the possibility of related compounds being effective in treating such conditions (Hosokami et al., 1992).

Antimicrobial Properties

• Studies on similar thiazol-4-one derivatives incorporating the thiazole ring have demonstrated effective antimicrobial properties. This indicates that this compound and its derivatives could be explored for their potential in treating bacterial and fungal infections (Desai et al., 2013).

Anticancer Activity

• The synthesis and evaluation of similar benzamide derivatives have shown moderate to excellent anticancer activities against various cancer cell lines. This opens avenues for researching this compound in oncological applications (Ravinaik et al., 2021).

Applications in Imaging and Diagnostics

• Related compounds have been developed as radiolabelled probes, useful in imaging and diagnostics. This highlights the potential of this compound in the field of medical imaging and diagnostics, particularly in understanding receptor interactions and disease mechanisms (Xu et al., 2005).

Bioorganic Chemistry

• The chemical properties and reactions of similar thiazolium salts in bioorganic chemistry have been studied, indicating the relevance of this compound in understanding complex biochemical processes and reactions (Doughty & Risinger, 1987).